Cas no 2805-88-1 (Benzenesulfonamide,N-[3-(trifluoromethyl)phenyl]-)

Benzenesulfonamide,N-[3-(trifluoromethyl)phenyl]- structure
2805-88-1 structure
Product Name:Benzenesulfonamide,N-[3-(trifluoromethyl)phenyl]-
CAS No:2805-88-1
MF:C13H10F3NO2S
MW:301.284212589264
CID:261494
PubChem ID:295231
Update Time:2025-04-19

Benzenesulfonamide,N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[3-(trifluoromethyl)phenyl]-
    • N-[3-(trifluoromethyl)phenyl]benzenesulfonamide
    • 1-phenylsulfonamido-3-trifluoromethylbenzene
    • AC1L6NOS
    • CBDivE_011395
    • HMS1536A16
    • N-(3-(trifluoromethyl)phenyl)benzenesulfonamide
    • N-(Phenylsulfonyl)-3-trifluormethylanilin
    • NSC164391
    • STK090306
    • SureCN121452
    • TimTec1_000720
    • NCGC00175191-01
    • 2805-88-1
    • N-[3-(TrifluoroMethyl)phenyl]benzenesulfonaMide, 97%
    • AKOS000627110
    • MFCD00422467
    • NSC-164391
    • BRD-K12144708-001-01-0
    • DTXSID00304156
    • SCHEMBL121452
    • Inchi: 1S/C13H10F3NO2S/c14-13(15,16)10-5-4-6-11(9-10)17-20(18,19)12-7-2-1-3-8-12/h1-9,17H
    • InChI Key: YPMHGAUQQLJHJH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

  • Exact Mass: 301.0385
  • Monoisotopic Mass: 301.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.6A^2

Experimental Properties

  • Density: 1.42
  • Boiling Point: 377.6°Cat760mmHg
  • Flash Point: 182.1°C
  • Refractive Index: 1.563
  • PSA: 46.17
  • LogP: 4.66000
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